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Compound of Interest |

4-Chloroethcathinone
Compound Name:

hydrochloride
CAS No.: 22198-75-0
Cat. No.: B593520

Get Quote

\ J

Classification: Synthetic Cathinone / New Psychoactive Substance (NPS) Application: Forensic
Toxicology, Analytical Standard Development, and Metabolic Stability Profiling[1]

Executive Summary

This technical guide provides a comprehensive structural and physicochemical analysis of 4-
Chloroethcathinone Hydrochloride (4-CEC HCI).[1][2] Intended for analytical scientists and
toxicologists, this document moves beyond basic identification to explore the structural logic,
fragmentation mechanics, and metabolic fate of the compound. 4-CEC is a para-chlorinated
analog of ethcathinone, structurally related to 4-CMC and 4-MMC (Mephedrone).[1][2] Its
primary relevance in current research lies in forensic identification and the study of structure-
activity relationships (SAR) regarding monoamine transporter selectivity.

Part 1: Chemical Identity & Structural Analysis

The hydrochloride salt form (HCI) is the standard for research applications due to the instability
of the free base, which is prone to oxidation and dimerization. The addition of the chlorine atom
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at the para position of the phenyl ring significantly alters the electron density compared to the
parent ethcathinone, influencing both lipophilicity and metabolic stability.

Physicochemical Data Sheet

Property Specification
1-(4-chlorophenyl)-2-(ethylamino)propan-1-one

IUPAC Name ( .p y-2-(ethy prop
hydrochloride

Common Name 4-CEC, 4-Chloroethcathinone

CAS Number 22198-75-0 (HCI salt)

C11H14CINO[1][2][3][4][5] - HCI (Salt) /
C11H14CINO (Base)

Molecular Formula

248.15 g/mol (HCI Salt) / 211.69 g/mol (Free

Molecular Weight
Base)

Exact Mass 247.05 Da (HCI Salt)

Appearance White crystalline solid

B Water (High), Methanol (High), DMSO (>10

Solubility
mg/mL)

uv ~260 nm (characteristic of chlorobenzene
chromophore)

Structural Hierarchy & Relationship

The following diagram illustrates the structural derivation of 4-CEC from the cathinone scaffold,
highlighting the specific modifications that classify it as a substituted cathinone.
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Figure 1: Structural derivation of 4-CEC. The para-chloro substitution distinguishes it from
ethcathinone, while the N-ethyl chain defines it against 4-CMC (N-methyl).[1]

Part 2: Analytical Characterization Protocols

Reliable identification of 4-CEC requires distinguishing it from its isomer, 3-CEC.[1][2] The
following protocols utilize Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) to ensure absolute structural confirmation.

Protocol: GC-MS Fragmentation Analysis

Objective: Confirm identity via characteristic alpha-cleavage fragmentation patterns.[1][2]

Causality: Electron Impact (El) ionization introduces high energy (70 eV), causing the molecule

to fracture at its weakest bonds. In cathinones, the bond between the alpha-carbon and the
carbonyl carbon is the primary cleavage site.

Step-by-Step Workflow:
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Sample Prep: Dissolve 1 mg of 4-CEC HCI in 1 mL of methanol (HPLC grade).

Derivatization (Optional): If peak tailing occurs due to the secondary amine, derivatize with
TFAA (Trifluoroacetic anhydride) to improve volatility.[2]

GC Parameters:

o Column: DB-5MS or equivalent (30m x 0.25mm).[1][2]

o Temp Program: 80°C (1 min) — 280°C at 15°C/min.

MS Interpretation: Look for the "Immonium lon" base peak.[1][2]
Fragmentation Logic:

e Base Peak (m/z 72): Formed by alpha-cleavage.[1][2] The fragment corresponds to the N-
ethyl immonium ion

[1][2] This is the diagnostic peak for N-ethyl cathinones.[1][2]

e Acylium lon (m/z 139/141): The 4-chlorobenzoyl fragment

[1][2] The 3:1 intensity ratio between 139 and 141 confirms the presence of a single chlorine
atom (

VS
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Figure 2: GC-MS fragmentation pathway.[1][2] The formation of the m/z 72 immonium ion is the
primary identifier for the N-ethyl side chain.

Protocol: 1H-NMR Interpretation

Objective: Distinguish positional isomers (4-CEC vs 3-CEC). Self-Validating Check: The
aromatic region splitting pattern is the control.[1][2] 4-CEC (para-substituted) must show two
distinct doublets (symmetric system). 3-CEC (meta-substituted) will show a complex multiplet
pattern.

e Aromatic Region (7.0 - 8.0 ppm): Two doublets with coupling constant J = 8.5 Hz
(characteristic of AA'BB' system in para-substitution).[1][2]

¢ Methine (Alpha-H): Quartet around 5.0 ppm.[1][2]

e N-Ethyl Group:
o Methylene (-CH2-): Multiplet/Quartet around 3.0 ppm.[1][2]
o Methyl (-CH3): Triplet around 1.3 ppm.[1][2]

e Alpha-Methyl: Doublet around 1.5 ppm.[1][2]

Part 3: Metabolic Stability & Pharmacokinetics

Understanding the metabolic fate of 4-CEC is critical for toxicological screening.[1][2] Like other
cathinones, 4-CEC undergoes Phase | metabolism primarily in the liver.

Metabolic Pathways

The primary deactivation route involves the reduction of the beta-ketone to an alcohol, followed
by N-dealkylation.

o Beta-Ketone Reduction: Stereoselective reduction by cytosolic enzymes to form 4-
chloroethcathinone metabolites (dihydro-4-CEC).[1][2]

o N-Dealkylation: Removal of the ethyl group to form 4-Chlorocathinone (4-CMC precursor
metabolite).[1][2]
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Figure 3: Phase | metabolic map.[1][2] Ketone reduction is often the dominant pathway for
cathinones, preserving the halogenated ring structure.

Part 4: Handling and Stability (Safety)

Warning: 4-CEC is a potent central nervous system stimulant.[1][2] It must be handled in a
Class Il Biosafety Cabinet.[1][2]

» Hygroscopicity: The HCI salt is hygroscopic.[1][2] Exposure to ambient moisture will lead to
clumping and hydrolysis.[2]

o Storage Protocol: Store at -20°C in amber glass vials with PTFE-lined caps. Desiccate
before opening to prevent condensation.[1][2]

e Solution Stability:
o Agueous: Stable for <24 hours at room temperature (prone to dimerization).[1][2]

o Methanol:[1][2] Stable for 1 month at -20°C.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b593520/docs?utm_src=pdf-body-img#technical-monograph-4-cec-hcl-4-chloroethcathinone-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroethcathinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 131851401, 4-Chloroethcathinone hydrochloride. Retrieved from [Link]

» World Health Organization (2019).Critical Review Report: 4-Chloroethcathinone (4-CEC).
Expert Committee on Drug Dependence.[1][2] Retrieved from [Link]

o European Monitoring Centre for Drugs and Drug Addiction (EMCDDA).Risk assessment of
new psychoactive substances. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b593520?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

